Cas no 31215-04-0 (2-Naphthalenol, heptyl-)

• Product name: 2-Naphthalenol, heptyl-
• CAS No: 31215-04-0
• MF: C₁₇H₂₂O
• MW: 242.355985164642
• CID: 308035
• PubChem ID: 160195

2-Naphthalenol, heptyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, heptyl-
• 1-heptylnaphthalen-2-ol
• Heptyl-2-naphthol
• x-Heptyl-2-naphthol
• NS00049353
• 31215-04-0
• 2-Naphthalenol, 1-heptyl-
• SCHEMBL11493047
• EINECS 250-513-0

• Inchi： InChI=1S/C17H22O/c1-2-3-4-5-6-11-16-15-10-8-7-9-14(15)12-13-17(16)18/h7-10,12-13,18H,2-6,11H2,1H3
• InChI Key： ROOZGFKDNMRTJN-UHFFFAOYSA-N
• SMILES： C(C1C2C(=CC=CC=2)C=CC=1O)CCCCCC

Computed Properties

• Exact Mass: 242.16716
• Monoisotopic Mass: 242.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 6.3

Experimental Properties

• PSA: 20.23